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CAS No.: 38396-89-3

Cat. No.: B1290777

Get Quote

In the realm of drug discovery and development, researchers frequently encounter novel
chemical entities for which comprehensive characterization data is not yet publicly available.
The compound 2-Bromo-3'-acetyloxyacetophenone, more systematically named 2-bromo-1-(3-
acetyloxyphenyl)ethanone, falls into this category. This guide is crafted for researchers,
scientists, and drug development professionals to provide a robust framework for
understanding and predicting its physical properties. By leveraging data from structurally similar
compounds, we can construct a scientifically grounded profile of this molecule and outline the
empirical methods required for its definitive characterization. This document serves not only as
a data repository but as a methodological blueprint for the analytical investigation of new a-
bromoacetophenone derivatives.

Chemical Identity and Structural Analogs

2-bromo-1-(3-acetyloxyphenyl)ethanone belongs to the class of a-haloacetophenones, which
are pivotal intermediates in organic synthesis, particularly for the construction of heterocyclic
compounds like thiazoles and imidazoles that form the core of many pharmaceutical agents.[1]
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[2][3] Its structure comprises a central acetophenone core, brominated at the a-carbon and
featuring an acetyloxy substituent at the meta-position of the phenyl ring.

To predict its properties, we will draw comparisons with the following key structural analogs for
which experimental data is available:

Phenacyl bromide (2-bromoacetophenone): The parent a-bromoacetophenone core.[4][5][6]

« 3'-Bromoacetophenone: An analog with a halogen substituent at the same meta-position.[7]
[BI[9I[10][11]

¢ 2-Bromo-3'-methoxyacetophenone: A close analog with a methoxy group at the meta-
position, which has similar steric bulk to an acetyloxy group.[12][13]

e 2-Bromo-1-(3-hydroxyphenyl)ethanone: The precursor to the target compound, differing by a
hydroxyl group at the meta-position.[14][15]

e 2-Bromo-1-(3-nitrophenyl)ethanone: An analog with a strongly electron-withdrawing group at
the meta-position.[16][17]

The following diagram illustrates the structural relationships between the target compound and
its key analogs.

© 2026 BenchChem. All rights reserved. 2/12 Tech Support


https://www.cidcocollegenashik.ac.in/wp-content/uploads/2021/12/PG-DABHADE-ZEND-Project-Report-2020-21-Cri-I.pdf
https://www.researchgate.net/figure/Scheme-1-Synthesis-of-substituted-imidazoles-from-phenacyl-bromides_fig2_325131491
https://en.wikipedia.org/wiki/Phenacyl_bromide
https://www.chemeo.com/cid/28-627-5/Ethanone-2-bromo-1-phenyl
https://www.chembk.com/en/chem/2-Bromo%20acetophenone
https://pubchem.ncbi.nlm.nih.gov/compound/3_-Bromoacetophenone
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5233225.htm
https://www.fishersci.com/shop/products/3-bromoacetophenone-98-thermo-scientific/AAA1245414
https://www.sigmaaldrich.com/SG/en/product/aldrich/b56358
https://www.chemimpex.com/products/26733
https://www.chemimpex.com/products/47677
https://www.fishersci.ca/shop/products/2-bromo-3-methoxyacetophenone-98-thermo-scientific/p-7080952
https://www.researchgate.net/publication/51132742_2-Bromo-1-4-hydroxy-phen-ylethanone
https://www.boronmolecular.com/catalogue/2-bromo-1-3-hydroxyphenylethanone-2491-37-4-BM1447/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3050415/
https://pubchem.ncbi.nlm.nih.gov/compound/75213
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1290777?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENB"E Foundational & Exploratory

Check Availability & Pricing

2-Bromo-1-(3-nitrophenyl)ethanone

similar substituent size,

similar substitutio

2-Bromo-1-(3-acetyloxyphenyl)ethanone
(Target Compound)

shares core

Phenacyl Bromide
(Core Structure)

similar substitutio:

3'-Bromoacetophenone

2-Bromo-3'-methoxyacetophenone

related functionali

2-Bromo-1-(3-hydroxyphenyl)ethanone

Click to download full resolution via product page

Caption: Structural relationship of the target compound to key analogs.
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Predicted Physicochemical Properties

Based on the analysis of its structural components and data from the analogs, the following
table summarizes the predicted physicochemical properties of 2-bromo-1-(3-

acetyloxyphenyl)ethanone.
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5 ) Predicted Value / Rationale Based on
roper
S Description Analogs

Molecular Formula C10H9Bros Based on chemical structure

Molecular Weight 257.08 g/mol Based on chemical formula

) ) Analogs like 2-bromo-3'-
White to off-white or pale
Appearance ) methoxyacetophenone are
yellow solid ] )
white to yellowish crystals.[12]

The parent phenacyl bromide
melts at 50°C.[4] The 3'-
methoxy analog melts at 60-
62°C.[12] The acetyloxy group
Melting Point (°C) 65-75 may allow for slightly stronger
intermolecular interactions
than a methoxy group, leading
to a moderately higher melting

point.

High molecular weight and
polarity suggest a high boiling
» ] point. a-bromoacetophenones
Boiling Point (°C) > 200 (decomposes)
can be thermally unstable. The
parent compound boils at

135°C at 18 mmHg.[6]

The ester functionality
increases polarity compared to
Soluble in acetone, phenacyl bromide but the
N dichloromethane, ethyl overall molecule remains
Solubility acetate; sparingly soluble in largely non-polar, predicting
ethanol; insoluble in water. solubility in common organic
solvents and insolubility in

water.

In-Depth Analysis and Characterization Protocols
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This section delves into the reasoning behind the predicted properties and provides
standardized protocols for their empirical determination.

Melting Point and Thermal Analysis

Expertise & Experience: The melting point is a critical indicator of purity. A sharp melting range
(typically < 2°C) suggests a highly pure compound. The introduction of the 3'-acetyloxy group,
compared to the 3'-methoxy group (mp 60-62°C), is expected to slightly increase the melting
point due to potentially more ordered crystal packing and stronger dipole-dipole interactions.

Trustworthiness (Self-Validating Protocol): The protocol below for melting point determination is
a standard method that ensures accuracy through calibration and repeat measurements.

Experimental Protocol: Melting Point Determination

» Calibration: Calibrate the digital melting point apparatus using certified standards (e.qg.,
benzophenone, caffeine).

o Sample Preparation: Finely powder a small amount of the dried sample. Pack the powder
into a capillary tube to a height of 2-3 mm.

o Measurement: Place the capillary in the apparatus. Heat rapidly to about 15°C below the
expected melting point. Then, reduce the heating rate to 1-2°C per minute.

e Recording: Record the temperature at which the first drop of liquid appears and the
temperature at which the entire sample becomes liquid. This range is the melting point.

Validation: Perform the measurement in triplicate to ensure reproducibility.

Solubility Profile

Expertise & Experience: The solubility profile is paramount for drug development, influencing
formulation, bioavailability, and purification strategies. The molecule possesses both a lipophilic
bromophenyl ring and a polar ester group. This amphiphilic nature suggests solubility in a
range of organic solvents. Its insolubility in water is a reasonable prediction due to the large
non-polar surface area.
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Trustworthiness (Self-Validating Protocol): This protocol provides a quantitative measure of
solubility, which is more reliable than qualitative descriptors.

Experimental Protocol: Quantitative Solubility Determination

Solvent Selection: Choose a range of solvents (e.g., water, ethanol, acetone,
dichloromethane, hexane).

Sample Preparation: Add an excess amount of the compound to a known volume of each
solvent in a sealed vial.

Equilibration: Agitate the vials at a constant temperature (e.g., 25°C) for 24 hours to ensure
saturation.

Sample Analysis: Centrifuge the samples to pellet the undissolved solid. Carefully extract a
known volume of the supernatant.

Quantification: Dilute the supernatant and analyze the concentration of the dissolved
compound using a calibrated HPLC-UV method. The solubility is expressed in mg/mL or
mol/L.

Spectroscopic Characterization

Spectroscopy provides the definitive structural confirmation of a newly synthesized compound.
3.3.1 Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: The proton NMR spectrum is predicted to show characteristic signals:

o Asinglet around 2.3 ppm for the methyl protons of the acetyloxy group (-OCOCHSs).

o Asinglet around 4.5-4.7 ppm for the methylene protons adjacent to the bromine and
carbonyl group (-COCHzBr).

o A complex multiplet pattern in the aromatic region (7.2-8.0 ppm) corresponding to the four
protons on the substituted phenyl ring.

e 13C NMR: The carbon NMR will corroborate the structure with signals for:
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[e]

The methyl carbon of the acetyloxy group (~21 ppm).

o

The methylene carbon attached to bromine (~31 ppm).

[¢]

Multiple signals in the aromatic region (120-140 ppm).

[¢]

The ester carbonyl carbon (~169 ppm).

[e]

The ketone carbonyl carbon (~190 ppm).
3.3.2 Infrared (IR) Spectroscopy

The IR spectrum is crucial for identifying functional groups. Key expected absorption bands
include:

~1765 cm~1; A strong C=0 stretch for the ester carbonyl.
~1700 cm~1; A strong C=0 stretch for the ketone carbonyl.
~1200 cm~*: A strong C-O stretch for the ester linkage.
~3000-3100 cm~1: C-H stretching for the aromatic ring.
3.3.3 Mass Spectrometry (MS)

Mass spectrometry will confirm the molecular weight and can provide structural information
through fragmentation patterns.

Molecular lon Peak: Expect to see a pair of peaks for the molecular ion [M]* and [M+2]* with
nearly equal intensity, which is the characteristic isotopic signature of a molecule containing
one bromine atom. For C10H97°BrOs, the expected mass is ~255.98 Da, and for
C10H981BrOs, it is ~257.98 Da.

Key Fragments: Common fragmentation pathways would include the loss of the bromine
atom (-Br), the loss of the bromoacetyl group (-CH2Br), and the loss of the acetyloxy group (-
OCOCHS3).

Workflow for Physicochemical Characterization
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The following diagram outlines a comprehensive workflow for the characterization of a novel
compound like 2-bromo-1-(3-acetyloxyphenyl)ethanone.
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Caption: A standard workflow for the synthesis and characterization of a novel chemical entity.

Conclusion

While 2-bromo-1-(3-acetyloxyphenyl)ethanone is not extensively documented, a detailed
physicochemical profile can be reliably predicted through the analysis of its structural analogs.
It is anticipated to be a white to off-white solid with a melting point in the range of 65-75°C,
soluble in common organic solvents. The provided spectroscopic predictions and standardized
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analytical protocols offer a clear path for researchers to empirically verify these properties,

ensuring data integrity and advancing the potential application of this compound in drug

development and organic synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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